Cas no 122520-90-5 (Tyrphostin 51)

Tyrphostin 51 is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, widely used in biochemical and pharmacological research. Its key advantage lies in its ability to competitively inhibit ATP binding to the EGFR kinase domain, thereby blocking downstream signaling pathways involved in cell proliferation and survival. Tyrphostin 51 exhibits high specificity for EGFR, minimizing off-target effects compared to broader kinase inhibitors. This compound is particularly valuable for studying EGFR-mediated cellular processes, including cancer progression and angiogenesis. Its well-characterized mechanism and consistent inhibitory activity make it a reliable tool for in vitro and ex vivo applications in signal transduction research.

Tyrphostin 51 structure

Product Name:Tyrphostin 51

CAS No:122520-90-5

MF:C₁₃H₈N₄O₃

MW:268.227622032166

MDL:MFCD00133903

CID:202344

PubChem ID:5328807

Update Time:2025-06-07

Tyrphostin 51 Chemical and Physical Properties

Names and Identifiers

- 1,3-Butadiene-1,1,3-tricarbonitrile,2-amino-4-(3,4,5-trihydroxyphenyl)-, (3Z)-
- AG-183
- AG-183 (Tyrphostin 51, Tyrphostin A51)
- TYRPHOSTIN A51
- AG 183
- TYRPHOSTIN 51
- TYRPHOSTIN AG 183
- 2-AMINO-1,1,3-TRICYANO-4-[3',4',5'-TRIHYDROXYPHENYL]BUTADIENE
- 2-AMINO-4-(3',4',5'-TRIHYDROXYPHENYL)-1,1,3-TRICYANOBUTA-1,3-DIENE
- 3-AMINO-2,4-DICYANO-5-(3',4',5'-TRIHYDROXYPHENYL)PENTA-2,4-DIENONITRILE
- 1,3-Butadiene-1,1,3-tricarbonitrile, 2-amino-4-(3,4,5-trihydroxyphenyl)-, (Z)-
- TYRPHOSTIN A51 99+%
- (Z)-2-amino-4-(3,4,5-trihydroxyphenyl)buta-1,3-diene-1,1,3-tricarbonitrile
- DTXSID501017104
- J-005382
- Tyrphostin A 51
- MS-23786
- Tyrphostina51
- Tyrphostin A-51
- NCGC00163372-01
- BiomolKI2_000025
- HY-101960A
- (3Z)-2-amino-4-(3,4,5-trihydroxyphenyl)buta-1,3-diene-1,1,3-tricarbonitrile
- 2-Amino-1,1,3-tricyano-4-(3',4',5'-trihydroxyphenyl)butadiene
- 1,3-Butadiene-1,1,3-tricarbonitrile, 2-amino-4-(3,4,5-trihydroxyphenyl)-
- CHEBI:94636
- 122520-90-5
- BFA43307
- SCHEMBL241622
- Tyrphostin AG-183
- BRD-K47943470-001-03-6
- CCG-100619
- 2-amino-4-(3,4,5-trihydroxyphenyl)-1,3-butadiene-1,1,3-tricarbonitrile
- J-004816
- (Z)-AG-183
- Tyrphostin 51, >=98%
- BiomolKI_000015
- BMK1-C3
- (Z)-Tyrphostin A51
- tyrphostin-51
- BRD-K47943470-001-02-8
- 126433-07-6
- HSCI1_000160
- SMR001230742
- AKOS040744924
- MLS002153329
- DA-68435
- SDCCGSBI-0654292.P001
- Tyrphostin 51
- MDL： MFCD00133903
- Inchi： 1S/C13H8N4O3/c14-4-8(12(17)9(5-15)6-16)1-7-2-10(18)13(20)11(19)3-7/h1-3,18-20H,17H2/b8-1+
- InChI Key： JKNOYWVMHPMBEL-UNXLUWIOSA-N
- SMILES： OC1C(=C(C=C(/C=C(\C#N)/C(=C(\C#N)/C#N)/N)C=1)O)O

Computed Properties

Exact Mass: 268.06000
Monoisotopic Mass: 268.05964
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 565
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 37
XLogP3: 0.2
Topological Polar Surface Area: 158

Experimental Properties

Color/Form: Brown solid
Density: 1.6±0.1 g/cm3
Melting Point: 278ºC
Boiling Point: 788.2±60.0 °C at 760 mmHg
Flash Point: 430.5±32.9 °C
Refractive Index: 1.757
PSA: 158.08000
LogP: 1.67064
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Tyrphostin 51 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
HazardClass：6.1
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tyrphostin 51 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci14022-10mg	AG-183	122520-90-5	98%	10mg	￥858.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci14022-5mg	AG-183	122520-90-5	98%	5mg	￥478.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci14022-25mg	AG-183	122520-90-5	98%	25mg	￥2034.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci14022-50mg	AG-183	122520-90-5	98%	50mg	￥3481.00	2023-09-09
TRC	T947960-5mg	Tyrphostin 51	122520-90-5		5mg	$87.00	2023-05-17
TRC	T947960-10mg	Tyrphostin 51	122520-90-5		10mg	$133.00	2023-05-17
Cooke Chemical	LN4401249-10mg	AG-183	122520-90-5	≥98%	10mg	RMB 812.00	2025-02-21
Cooke Chemical	LN4401249-25mg	AG-183	122520-90-5	≥98%	25mg	RMB 1693.60	2025-02-21
Cooke Chemical	LN4401249-50mg	AG-183	122520-90-5	≥98%	50mg	RMB 3004.00	2025-02-21
TRC	T947960-100mg	Tyrphostin 51	122520-90-5		100mg	$ 800.00	2023-09-05